1H-Inden-1-one, 2-[(2-fluorophenyl)methylene]-2,3-dihydro-

• CAS No.: 922736-67-2
• Molecular Formula: C16H11FO
• Molecular Weight: 238.26 g/mol
• IUPAC Name: 2-[(2-fluorophenyl)methylidene]-3H-inden-1-one
• InChI: InChI=1S/C16H11FO/c17-15-8-4-2-6-12(15)10-13-9-11-5-1-3-7-14(11)16(13)18/h1-8,10H,9H2
• InChI Key: FPXZIAVVLBSJHB-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)C1=CC3=CC=CC=C3F

Description

1H-Inden-1-one, 2-[(2-fluorophenyl)methylene]-2,3-dihydro- is a compound that belongs to the class of indenones Indenones are bicyclic compounds consisting of a benzene ring fused to a cyclopentenone ring

Preparation Methods

The synthesis of 1H-Inden-1-one, 2-[(2-fluorophenyl)methylene]-2,3-dihydro- can be achieved through several methods. One common approach involves the condensation of 2-fluorobenzaldehyde with 2,3-dihydro-1H-inden-1-one in the presence of a base such as sodium hydroxide. The reaction is typically carried out in an organic solvent like ethanol or methanol under reflux conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated systems to ensure consistency and efficiency .

Chemical Reactions Analysis

1H-Inden-1-one, 2-[(2-fluorophenyl)methylene]-2,3-dihydro- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or alkanes.

Substitution: Electrophilic substitution reactions can occur at the aromatic ring, especially in the presence of halogens or nitro groups.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used but can include a variety of functionalized indenones and related compounds .

Scientific Research Applications

1H-Inden-1-one, 2-[(2-fluorophenyl)methylene]-2,3-dihydro- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential as an antimicrobial agent, with studies indicating its effectiveness against certain bacterial and fungal strains.

Medicine: Research is ongoing into its potential use as a pharmaceutical intermediate for the development of new drugs, particularly those targeting cancer and inflammatory diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1H-Inden-1-one, 2-[(2-fluorophenyl)methylene]-2,3-dihydro- involves its interaction with various molecular targets and pathways. In biological systems, it may exert its effects by binding to specific enzymes or receptors, thereby modulating their activity . For example, its antimicrobial activity is thought to result from its ability to disrupt bacterial cell membranes or inhibit key metabolic enzymes . The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

1H-Inden-1-one, 2-[(2-fluorophenyl)methylene]-2,3-dihydro- can be compared with other similar compounds, such as:

1H-Inden-1-one, 2-[(2-chlorophenyl)methylene]-2,3-dihydro-: This compound has a chlorophenyl group instead of a fluorophenyl group, which can affect its reactivity and biological activity.

1H-Inden-1-one, 2-[(2-bromophenyl)methylene]-2,3-dihydro-: The presence of a bromophenyl group can lead to different chemical and physical properties compared to the fluorophenyl derivative.

1H-Inden-1-one, 2-[(2-methylphenyl)methylene]-2,3-dihydro-: A methyl group in place of the fluorophenyl group can result in variations in the compound’s stability and reactivity.